(1H-1,2,3-benzotriazol-1-ylmethyl)(2,5-dimethylphenyl)amine

• IUPAC Name: N-(benzotriazol-1-ylmethyl)-2,5-dimethylaniline
• InChI: InChI=1S/C15H16N4/c1-11-7-8-12(2)14(9-11)16-10-19-15-6-4-3-5-13(15)17-18-19/h3-9,16H,10H2,1-2H3
• InChI Key: ZKSPWMAGTDOLFZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NCN2C3=CC=CC=C3N=N2
• Molecular Formula: C15H16N4
• DSSTOX Substance ID: DTXSID801215143
• Molecular Weight: 252.31 g/mol
• CAS RN: 156136-65-1

Description

(1H-1,2,3-benzotriazol-1-ylmethyl)(2,5-dimethylphenyl)amine, also known as BTA-DMH, is a chemical compound that has been extensively studied for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of (1H-1,2,3-benzotriazol-1-ylmethyl)(2,5-dimethylphenyl)amine is not fully understood. However, it is believed to exert its inhibitory effects on enzymes through a reversible binding mechanism. This compound has also been shown to interact with DNA and RNA, although the significance of this interaction is not yet clear.
Biochemical and Physiological Effects
This compound has been shown to exhibit antioxidant and anti-inflammatory properties. It has also been investigated for its potential neuroprotective effects, particularly in the treatment of Alzheimer's disease. However, further studies are needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One advantage of using (1H-1,2,3-benzotriazol-1-ylmethyl)(2,5-dimethylphenyl)amine in lab experiments is its relatively low toxicity compared to other chemical compounds. However, its solubility in water is limited, which may pose challenges in certain experimental settings. Additionally, the lack of a clear understanding of its mechanism of action may limit its potential applications.

Future Directions

There are several potential future directions for research on (1H-1,2,3-benzotriazol-1-ylmethyl)(2,5-dimethylphenyl)amine. One area of interest is its potential use as a therapeutic agent for neurodegenerative diseases. Additionally, further studies are needed to fully understand its mechanism of action and potential applications as a fluorescent probe for imaging applications. Overall, this compound holds promise as a versatile chemical compound with potential applications in various scientific research fields.

Synthesis Methods

(1H-1,2,3-benzotriazol-1-ylmethyl)(2,5-dimethylphenyl)amine can be synthesized through a two-step process. The first step involves the reaction between 2,5-dimethylphenylamine and 1H-1,2,3-benzotriazole in the presence of a base catalyst. The resulting intermediate is then treated with formaldehyde and a reducing agent to yield the final product, this compound.

Scientific Research Applications

(1H-1,2,3-benzotriazol-1-ylmethyl)(2,5-dimethylphenyl)amine has been studied for its potential applications in various scientific research fields, including biochemistry, pharmacology, and medicinal chemistry. It has been shown to exhibit inhibitory effects on several enzymes, including acetylcholinesterase, butyrylcholinesterase, and monoamine oxidase. Additionally, this compound has been investigated for its potential use as a fluorescent probe for imaging applications.